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Compound of Interest

Compound Name: FMF-04-159-2

CAS No.: 2364489-81-4

Cat. No.: B607487 Get Quote

Executive Summary
FMF-04-159-2 is a potent, covalent inhibitor targeting the TAIRE family kinases, specifically

CDK14 and CDK16.[1][2][3][4] Unlike reversible inhibitors, FMF-04-159-2 utilizes an

electrophilic "warhead" (a Michael acceptor) to form an irreversible covalent bond with a

cysteine residue (Cys218 in CDK14) within the ATP-binding pocket.[1]

Critical Technical Insight: The presence of this reactive electrophile renders the compound

sensitive to hydrolysis and nucleophilic attack.[1] Consequently, standard stock preparation

protocols must be modified to ensure anhydrous conditions and low-temperature storage to

preserve the warhead's integrity.[1] This guide details the preparation of high-stability stock

solutions in Dimethyl Sulfoxide (DMSO) for use in cellular and biochemical assays.[1]

Physicochemical Profile
Before preparation, verify the batch-specific molecular weight (MW) on your Certificate of

Analysis (CoA), as salt forms or hydration states may vary.[1]
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Property Specification

Compound Name FMF-04-159-2

CAS Number 2364489-81-4

Molecular Weight 683.01 g/mol (Free Base)

Formula C₂₈H₃₀Cl₃N₇O₅S

Primary Solubility DMSO (up to 100 mM)

Secondary Solubility Ethanol (up to 20 mM)

Appearance White to off-white solid

Mechanism Covalent (Irreversible) Inhibition

Pre-Preparation Assessment & Calculations[1][3][4]
Solvent Selection: The Case for Anhydrous DMSO
While FMF-04-159-2 is soluble in ethanol, DMSO (Dimethyl Sulfoxide) is the required solvent

for stock solutions.[1]

Reasoning: Ethanol contains a hydroxyl group that can, over time or under improper storage,

act as a nucleophile or promote hydrolysis of the acrylamide-like warhead.[1]

Requirement: Use Anhydrous DMSO (≥99.9%, water content <50 ppm) stored under inert

gas or desiccant.[1] Moisture in "wet" DMSO is the primary cause of stock degradation.[1]

Concentration Strategy
We recommend preparing a 10 mM master stock.[1] This concentration balances solubility

stability with ease of pipetting for standard cellular assays (typically dosed at nM to µM ranges).

[1]

Calculations for 10 mM Stock:
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Mass of Solid (mg) Target Concentration
Volume of DMSO Required
(µL)

1.0 mg 10 mM 146.4 µL

5.0 mg 10 mM 732.1 µL

10.0 mg 10 mM 1464.1 µL (1.46 mL)

1.0 mg 50 mM (High Conc.)[1] 29.3 µL

Protocol: Stock Solution Preparation
Phase 1: Environment & Weighing[1]

Equilibrate: Allow the vial of solid FMF-04-159-2 to warm to room temperature before

opening.

Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic solid,

initiating hydrolysis.[1]

Weighing: Using an analytical balance (readability 0.01 mg), weigh the desired amount of

compound into a sterile, amber glass vial or low-binding polypropylene microcentrifuge tube.

Note: Glass is preferred for long-term storage of hydrophobic small molecules to minimize

plasticizer leaching.[1]

Phase 2: Solubilization[1]
Addition: Add the calculated volume of Anhydrous DMSO to the vial.

Dissolution: Vortex vigorously for 30–60 seconds.

Visual Check: The solution should be completely clear and colorless.[1]

Troubleshooting: If particulates persist, sonicate in a water bath at room temperature

(25°C) for 5 minutes.[1] Do not heat above 37°C, as thermal energy can accelerate

warhead degradation.[1]

Centrifugation: Briefly spin down (10,000 x g for 10 sec) to collect liquid at the bottom.
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Phase 3: Aliquoting & Storage (The "Single-Use" Rule)
Repeated freeze-thaw cycles are detrimental to covalent inhibitors.[1]

Aliquot: Dispense the master stock into small, single-use aliquots (e.g., 20–50 µL) in

cryovials.

Seal: Parafilm the caps to prevent DMSO evaporation and moisture entry.[1]

Store: Place immediately at -80°C.

-80°C Stability: >1 year.[1][5][6][7]

-20°C Stability: ~3–6 months.[1]

Workflow Visualization
Diagram 1: Preparation & Handling Logic
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Caption: Step-by-step workflow for preparing FMF-04-159-2 stock, emphasizing moisture

control.

Experimental Usage: Serial Dilution Strategy
Directly adding 100% DMSO stock to cell culture media can cause local precipitation ("crashing

out") due to the sudden polarity shift.[1] Use an Intermediate Dilution Step.

Protocol for Cellular Treatment (Example: 1 µM Final
Dose)

Thaw: Thaw one aliquot of 10 mM stock at Room Temperature. Vortex.

Intermediate Stock (100x): Dilute the 10 mM stock 1:10 in culture media (or PBS) to create a

1 mM intermediate.

Note: This ensures the compound is pre-solubilized in an aqueous environment while the

DMSO concentration is still high enough to prevent immediate precipitation.[1]

Final Dosing: Add the Intermediate Stock 1:1000 into the final cell culture well.

Final DMSO Concentration: 0.01% (Non-toxic).[1]

Final Compound Concentration: 1 µM.

Diagram 2: Dilution Scheme

10 mM Master Stock
(100% DMSO)

100 µM Intermediate
(10% DMSO / 90% Media)

1:100 Dilution
(Prevents Shock) 100 nM Final Dose

(0.1% DMSO)

1:1000 Dilution
(Assay Well)

Click to download full resolution via product page

Caption: Recommended serial dilution path to minimize precipitation and DMSO toxicity.

Troubleshooting & FAQ
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Issue Probable Cause Corrective Action

Precipitate in Stock
Solution stored at 4°C; DMSO

freezes/crystallizes.

Warm to RT and vortex. DMSO

freezes at 19°C; this is normal.

[1] Ensure it is fully liquid

before pipetting.[1]

Loss of Potency
Hydrolysis of covalent warhead

due to moisture.[1]

Discard stock. Prepare fresh

using new anhydrous DMSO.

Do not use DMSO older than 1

month once opened.[1]

Cytotoxicity (Vehicle)
DMSO concentration >0.5% in

assay.[1]

Adjust dilution scheme (see

Section 6) to keep final DMSO

<0.1% - 0.2%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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